Cas no 21679-14-1 (Fludarabine)

Fludarabine is a purine analog antimetabolite used primarily in the treatment of hematologic malignancies, including chronic lymphocytic leukemia (CLL) and non-Hodgkin's lymphoma. Its mechanism of action involves inhibition of DNA synthesis through incorporation into replicating DNA, leading to apoptosis in rapidly dividing cells. Fludarabine is administered intravenously or orally as its prodrug, fludarabine phosphate, which is rapidly converted to the active metabolite 2-fluoro-ara-A. Key advantages include high efficacy in lymphoid malignancies, synergy with other chemotherapeutic agents (e.g., cyclophosphamide), and utility in conditioning regimens for hematopoietic stem cell transplantation. Its pharmacokinetics demonstrate predictable bioavailability and manageable toxicity profiles when monitored appropriately.
Fludarabine structure
Fludarabine structure
Product Name:Fludarabine
CAS No:21679-14-1
MF:C10H12FN5O4
MW:285.2318
MDL:MFCD00132942
CID:51851
PubChem ID:24894830
Update Time:2025-12-01

Fludarabine Chemical and Physical Properties

Names and Identifiers

    • Fludarabine
    • 2-Fluoroadeninearabinoside
    • 9-beta-d-arabinofuranosyl-2-fluoro-9h-purin-6-amin
    • 9-beta-d-arabinofuranosyl-2-fluoro-adenin
    • f-ara-a
    • 6-AMINO-9 BETA-D-ARABINOFURANOSYLFLUOROPURINE
    • 9-bata-d-arabinofuranosyl-2-fluoroadenine
    • 9-BETA-D-ARABINOFURANOSYL-2-FLUORO-9H-PURIN-6-AMINE
    • 9-BETA-D-ARABINOFURANOSYL-2-FLUOROADENINE
    • (2R,3S,4S,5R)-2-(6-Amino-2-fluoro-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
    • (2R,3S,4S,5R)-2-(6-amino-2-fluoropurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
    • 2-FLUORO-9-ARABINOADENINE
    • 2-Fluoroadenine-9-β-D-arabinofuranoside
    • 9-β-D-Arabinofuranosyl-2-fluoroadenine
    • EINECS 244-525-5
    • Fludarabine des-phosphate
    • NSC 118218
    • UNII-P2K93U8740
    • 2-Fluoroadenine-9-bata-D-arabinofuranoside
    • 2-Fluoro Ara-A
    • Fludarabinum
    • FaraA
    • Fludarabine [INN]
    • Fludarabinum [Latin]
    • Fludarabina [Spanish]
    • 2-F-ara-A
    • Fludarabine (INN)
    • Fludarabine (Fludara)
    • 2-Fluoro-9-beta-D-arabinofuranosyladenine
    • (2R,3S,4S,5R)-2-(6-amino-2-fluoro-9H-purin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
    • (2R,3S,4S,5R)-2-(6-amino-2-fluo
    • Fluradosa
    • AKOS015916481
    • L01BB05
    • A-D-Arabinofuranosyl-2-fluoro-9H-purin-6-amine
    • HSDB 6964
    • 2-Fluoro-9-beta-arabinofuranosyladenine
    • HMS3677N14
    • HMS3413N14
    • 9-b-d-arabinofuranosyl-2-fluoroadenine
    • F0658
    • CCG-221147
    • NCGC00181336-03
    • HMS3259F09
    • 2-Fluoroadenine arabinoside
    • NCGC00182047-03
    • SR-01000000270
    • HG1007
    • 9-ss-D-Arabinofuranosyl-2-fluoroadenine
    • Fluradosa (TN)
    • BP-25389
    • s1491
    • EN300-52641
    • SR-01000000270-2
    • BCPP000227
    • BCP9000693
    • Z756440078
    • AKOS015854911
    • FLUDARABINE [WHO-DD]
    • NSC 118218H
    • Fludarabinum (Latin)
    • 2F-Ara-A
    • NS00003718
    • NC00633
    • DB01073
    • MLS006011578
    • SMR000058874
    • GLXC-04596
    • NCGC00021920-04
    • CAS-21679-14-1
    • Fludarabina
    • 2-FLUORO-9-.BETA.-D-ARABINOFURANOSYLADENINE
    • Tox21_113419_1
    • Tox21_112795
    • BCP01383
    • GTPL4802
    • cid_657237
    • CCRIS 3382
    • NCGC00181336-01
    • FLUDARABINE [MI]
    • BP-55389
    • HMS2232K13
    • 2-fluorovidarabine
    • HMS3715F15
    • NSC-118218
    • NSC118218
    • CHEBI:94701
    • Adenine, 9-beta-D-arabinofuranosyl-2-fluoro-
    • F-ara-A;NSC 118218
    • HY-B0069
    • Fludarabine free base
    • 9H-Purin-6-amine, 9-beta-D-arabinofuranosyl-2-fluoro-
    • DS-1271
    • FLUDARABINE PHOSPHATE IMPURITY E [EP IMPURITY]
    • 21679-14-1
    • 9-
    • C21550
    • BDBM68391
    • (2R,3S,4S,5R)-2-(6-amino-2-fluoro-9-purinyl)-5-(hydroxymethyl)oxolane-3,4-diol
    • EX-A833
    • 2-FLUORO-ARA-A
    • FLUDARABINE PHOSPHATE IMPURITY, 2-FLUORO-ARA-ADENINE- [USP IMPURITY]
    • Tox21_113419
    • 2-F-ARAA
    • 2-Fluoroadenine-9-beta-D-arabinofuranoside
    • DTXSID4039657
    • SCHEMBL3510
    • BRD-K66788707-001-14-3
    • Fludarabine?
    • 9-.BETA.-D-ARABINOFURANOSYL-2-FLUOROADENINE
    • DTXCID2019657
    • (2R,3S,4S,5R)-2-(6-azanyl-2-fluoranyl-purin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
    • AB00383071_13
    • MLS000028687
    • AB00383071-11
    • 2-Fluoroadenine-9-beta-D-arabinofuranoside, DNA synthesis and methylation inhibitor
    • MFCD00132942
    • CHEMBL1568
    • 9-.BETA.-D-ARABINOFURANOSYL-2-FLUORO-9H-PURIN-6-AMINE
    • D07966
    • P2K93U8740
    • FLUDARABINE [HSDB]
    • (2R,3S,4S,5R)-2-(6-amino-2-fluoro-purin-9-yl)-5-methylol-tetrahydrofuran-3,4-diol
    • FLUDARABINE [VANDF]
    • MDL: MFCD00132942
    • Inchi: 1S/C10H12FN5O4/c11-10-14-7(12)4-8(15-10)16(2-13-4)9-6(19)5(18)3(1-17)20-9/h2-3,5-6,9,17-19H,1H2,(H2,12,14,15)/t3-,5-,6+,9-/m1/s1
    • InChI Key: HBUBKKRHXORPQB-FJFJXFQQSA-N
    • SMILES: FC1=NC(=C2C(=N1)N(C([H])=N2)[C@@]1([H])[C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])O[H])N([H])[H]
    • BRN: 1225932

Computed Properties

  • Exact Mass: 285.08700
  • Monoisotopic Mass: 285.087
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 367
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 140
  • Surface Charge: 0
  • Tautomer Count: 3

Experimental Properties

  • Color/Form: Powder
  • Density: 2.17
  • Melting Point: 270-274°C
  • Boiling Point: 747.3°C at 760 mmHg
  • Flash Point: 405.8±35.7 °C
  • Refractive Index: 1.876
  • Solubility: DMF: 20 mg/mL, clear, faintly yellow
  • Water Partition Coefficient: Soluble in DMF, DMSO, methanol or ethanol. Sparingly soluble in water
  • PSA: 139.54000
  • LogP: -1.25970
  • Merck: 13,4152
  • Specific Rotation: +3.3° (c=0.15%, in 2N HCl)

Fludarabine Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H302
  • Warning Statement: P260; P264; P270; P301+P312; P307+P311; P321; P330; P405; P501
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 22
  • Safety Instruction: S26-S36/37-S45
  • FLUKA BRAND F CODES:10
  • RTECS:AU6207000
  • Hazardous Material Identification: Xn
  • Risk Phrases:R23/24/25; R36/37/38; R39
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
  • Safety Term:S26;S36/37;S45

Fludarabine Pricemore >>

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abcr
AB348142-1 g
2-Fluoro-9-beta-D-arabinofuranosyladenine, 98%; .
21679-14-1 98%
1g
€108.70 2023-06-21

Fludarabine Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:21679-14-1)Fludarabine
Order Number:sfd18113
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:21679-14-1)氟达拉滨
Order Number:LE5608185;LE17715
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:44
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Email:18501500038@163.com
NewCan Biotech Limited
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(CAS:21679-14-1)Fludarabine
Order Number:NC8237
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Quantity:10g
Purity:97%
Pricing Information Last Updated:Friday, 18 July 2025 16:09
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Email:sales@newcanbio.com
Amadis Chemical Company Limited
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(CAS:21679-14-1)Fludarabine
Order Number:A815600
Stock Status:in Stock
Quantity:25g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 05:03
Price ($):359.0/171.0
Email:sales@amadischem.com
Hebei Liye chemical Co.,Ltd
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(CAS:21679-14-1)Fludarabine
Order Number:LY0049
Stock Status:in Stock
Quantity:1KG
Purity:98%standard
Pricing Information Last Updated:Wednesday, 30 July 2025 14:20
Price ($):Inquiry
Email:losartan@crotonic-anhydride.com

Fludarabine Spectrogram

1H NMR 300 MHz DMSO
1H NMR
13C NMR
13C NMR
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:21679-14-1)Fludarabine
sfd18113
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:21679-14-1)氟达拉滨
LE5608185;LE17715
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email